molecular formula C9H12BrNO2 B8500191 2-Bromo-6-(2-ethoxyethoxy)pyridine

2-Bromo-6-(2-ethoxyethoxy)pyridine

Cat. No.: B8500191
M. Wt: 246.10 g/mol
InChI Key: WSVPPZSHLPEJDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-6-(2-ethoxyethoxy)pyridine is a useful research compound. Its molecular formula is C9H12BrNO2 and its molecular weight is 246.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12BrNO2

Molecular Weight

246.10 g/mol

IUPAC Name

2-bromo-6-(2-ethoxyethoxy)pyridine

InChI

InChI=1S/C9H12BrNO2/c1-2-12-6-7-13-9-5-3-4-8(10)11-9/h3-5H,2,6-7H2,1H3

InChI Key

WSVPPZSHLPEJDP-UHFFFAOYSA-N

Canonical SMILES

CCOCCOC1=NC(=CC=C1)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.7 g of 60% oily sodium hydride was suspended in 20 ml of N,N-dimethylformamide, followed by adding a solution of 10 ml of N,N-dimethylformamide containing 4.1 ml of 2-ethoxyethanol thereto with stirring under ice-cooling. After stirring for 20 minutes, a solution of 10 ml of N,N-dimethylformamide containing 5 g of 2,6-dibromopyridine was added thereto and the mixture was further stirred at room temperature for one hour. Then, water was added thereto, and the mixture was extracted with ethyl acetate. The organic phase was further washed with brine, dried over anhydrous sodium sulfate and the solvent was removed. The residue was subjected to silica gel column chromatography using 5% ethyl acetate/hexane as an eluent for separation and purification, to give 4.8 g of the target compound.
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